Cas no 19163-24-7 (5-Phenylthiophene-2-carboxylic acid)

• Product Name: 5-Phenylthiophene-2-carboxylic acid
• CAS No: 19163-24-7
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD01313432
• CID: 51233
• PubChem ID: 736494
• Update Time: 2025-04-18

5-Phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenylthiophene-2-carboxylic acid
• 5-Phenyl-2-thiophenecarboxylic Acid
• 5-Phenyl-2-thenoic Acid
• AKOS B029964
• AKOS BAR-0576
• BUTTPARK 98\04-16
• RARECHEM AL BE 0489
• 2-Carboxy-5-phenylthiophene
• 2-Carboxy-5-phenylthiophene, 5-Phenyl-2-thenoic acid
• 5-Phenylthiophene-2-carboxylic acid, 95+%
• 2-Thiophenecarboxylic acid, 5-phenyl-
• 5-PHENYL-2-THIOPHENE CARBOXYLIC ACID
• 5-phenyl-thiophene-2-carboxylic acid
• PubChem19533
• ChemDiv3_015508
• Jsp003936
• QGMFBCDNJUZQBZ-UHFFFAOYSA-N
• HMS1517A20
• 5-phenyl 2-thiophenecarboxylic acid
• STL109990
• AKOS000117384
• AC-2736
• CHEBI:195051
• W-206415
• BB 0222894
• SY002758
• CS-W002755
• Ethyl2-piperidineacetate
• EN300-11192
• Z57040441
• NCGC00319501-01
• FT-0600558
• DTXSID20353040
• MFCD01313432
• AI-942/13331479
• CCG-141742
• 4Z-0719
• 19163-24-7
• BDBM50580240
• AB01102895-03
• AM20050508
• SCHEMBL1761545
• P2347
• CHEMBL3951007
• JMG
• RB-1
• DB-007102

• MDL： MFCD01313432
• Inchi： 1S/C11H8O2S/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： QGMFBCDNJUZQBZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 204.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.303
• Melting Point: 188.0 to 192.0 deg-C
• Boiling Point: 393.6°C at 760 mmHg
• Flash Point: 393.6 ºC at 760 mmHg
• Refractive Index: 1.457
• PSA: 65.54000
• LogP: 3.11330
• λmax: 310(EtOH)(lit.)

5-Phenylthiophene-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C